Cas no 2228557-14-8 (2-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228557-14-8
• MF: C₇H₇Cl₂F₂N₃
• MW: 242.053385972977
• CID: 5858921
• PubChem ID: 165713638
• Update Time: 2025-11-01

2-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropan-1-amine
• 2228557-14-8
• EN300-1945841

• Inchi： 1S/C7H7Cl2F2N3/c8-5-4(3(1-12)7(10)11)6(9)14-2-13-5/h2-3,7H,1,12H2
• InChI Key： BUTQREKYQWYDHY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C(C(F)F)CN

Computed Properties

• Exact Mass: 240.9985089g/mol
• Monoisotopic Mass: 240.9985089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 2-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228557-14-8)

The compound 2-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228557-14-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dichloropyrimidine core and difluoropropanamine side chain, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 2-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropan-1-amine has surged due to their versatility in medicinal chemistry. The pyrimidine scaffold is a cornerstone in many FDA-approved drugs, and the introduction of fluorine atoms enhances metabolic stability and bioavailability. This compound’s CAS No. 2228557-14-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed applications of 2-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropan-1-amine is its role in targeted cancer therapies. The dichloropyrimidine moiety is known to interact with ATP-binding sites in kinases, making it a promising candidate for oncology research. Additionally, its difluoropropanamine group contributes to improved pharmacokinetic properties, a hot topic in modern drug design forums.

From an agrochemical perspective, this compound’s chloropyrimidine structure aligns with the growing interest in sustainable crop protection. As farmers and researchers seek alternatives to traditional pesticides, 2-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropan-1-amine is being investigated for its potential herbicidal and fungicidal activities. Its CAS No. 2228557-14-8 often appears in patents related to green chemistry innovations.

The synthesis of 2-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropan-1-amine involves multi-step organic reactions, including nucleophilic substitution and fluorination processes. These methodologies are frequently queried in chemical synthesis databases, highlighting the compound’s technical complexity. Analytical techniques such as HPLC and NMR are essential for characterizing its purity, a critical factor for regulatory compliance in pharmaceutical applications.

Environmental and safety profiles of 2-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropan-1-amine are also under scrutiny, as industries prioritize ESG (Environmental, Social, and Governance) standards. Researchers are optimizing its synthesis to minimize waste and energy consumption, addressing the global push for green manufacturing. This aligns with frequent search trends around eco-friendly chemical processes.

In summary, 2-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228557-14-8) represents a convergence of pharmaceutical and agrochemical innovation. Its structural features, such as the dichloropyrimidine and difluoropropanamine groups, offer broad utility in drug discovery and crop science. As scientific communities continue to explore its potential, this compound remains a focal point in journals, patents, and industry discussions worldwide.